Cas no 2411265-34-2 (2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide)
2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-{[4-(4-chlorophenyl)morpholin-2-yl]methyl}acetamide
- 2-Chloro-N-[[4-(4-chlorophenyl)morpholin-2-yl]methyl]acetamide
- Z2763282747
- EN300-26581682
- 2411265-34-2
- 2-Chloro-N-[[4-(4-chlorophenyl)-2-morpholinyl]methyl]acetamide
- 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide
-
- Inchi: 1S/C13H16Cl2N2O2/c14-7-13(18)16-8-12-9-17(5-6-19-12)11-3-1-10(15)2-4-11/h1-4,12H,5-9H2,(H,16,18)
- InChI Key: SVBFGVRXGJWPTE-UHFFFAOYSA-N
- SMILES: C(NCC1OCCN(C2=CC=C(Cl)C=C2)C1)(=O)CCl
Computed Properties
- Exact Mass: 302.0588831g/mol
- Monoisotopic Mass: 302.0588831g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.284±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 519.9±50.0 °C(Predicted)
- pka: 13.57±0.46(Predicted)
2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581682-1g |
2-chloro-N-{[4-(4-chlorophenyl)morpholin-2-yl]methyl}acetamide |
2411265-34-2 | 90% | 1g |
$0.0 | 2023-09-13 | |
| Enamine | EN300-26581682-1.0g |
2-chloro-N-{[4-(4-chlorophenyl)morpholin-2-yl]methyl}acetamide |
2411265-34-2 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide
Recent Advances in the Study of 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide (CAS: 2411265-34-2)
In recent years, the compound 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide (CAS: 2411265-34-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and chloroacetamide functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel antimicrobial and anticancer agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the reaction. These improvements have facilitated the production of larger quantities of the compound, enabling more extensive preclinical testing. The structural elucidation of this molecule has been confirmed through spectroscopic methods, including NMR and mass spectrometry, ensuring its chemical integrity for further studies.
One of the most notable findings in recent research is the compound's antimicrobial activity. Studies have demonstrated that 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing Escherichia coli. The mechanism of action appears to involve the disruption of bacterial cell wall synthesis and interference with essential enzymatic processes. These findings suggest that this compound could serve as a lead candidate for the development of new antibiotics to address the growing issue of antimicrobial resistance.
In addition to its antimicrobial properties, recent investigations have explored the anticancer potential of 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide. Preliminary in vitro studies have shown that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The apoptotic effect is believed to be mediated through the activation of caspase pathways and the inhibition of key signaling molecules involved in cell proliferation. These results highlight the compound's potential as a chemotherapeutic agent, although further in vivo studies are needed to validate its efficacy and safety.
Another area of interest is the compound's potential application in neurodegenerative diseases. Recent studies have indicated that 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide may possess neuroprotective properties, possibly through its ability to modulate oxidative stress and inflammation in neuronal cells. While these findings are still in the early stages, they open up new avenues for research into the treatment of conditions such as Alzheimer's and Parkinson's disease.
Despite the promising results, challenges remain in the development of 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further pharmacokinetic and pharmacodynamic studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's therapeutic profile while minimizing adverse effects.
In conclusion, the latest research on 2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide (CAS: 2411265-34-2) underscores its multifaceted potential in the fields of antimicrobial and anticancer therapy, as well as neurodegenerative disease treatment. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for advancing this compound toward clinical applications. The findings to date provide a solid foundation for future studies and highlight the importance of this molecule in the ongoing quest for novel therapeutic agents.
2411265-34-2 (2-chloro-N-{4-(4-chlorophenyl)morpholin-2-ylmethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)